Cas no 62738-03-8 (Thiecane, 1,1-dioxide)
Thiecane, 1,1-dioxide structure
Product Name:Thiecane, 1,1-dioxide
CAS No:62738-03-8
MF:C9H18O2S
MW:190.303021907806
CID:433561
PubChem ID:12350944
Update Time:2025-04-19
Thiecane, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- Thiecane, 1,1-dioxide
- DTXSID20493278
- 1lambda~6~-Thiecane-1,1-dione
- SCHEMBL20549279
- 62738-03-8
-
- Inchi: 1S/C9H18O2S/c10-12(11)8-6-4-2-1-3-5-7-9-12/h1-9H2
- InChI Key: PHXJHEWNXRGTHQ-UHFFFAOYSA-N
- SMILES: S1(CCCCCCCCC1)(=O)=O
Computed Properties
- Exact Mass: 190.10284
- Monoisotopic Mass: 190.10275099g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
Thiecane, 1,1-dioxide Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
62738-03-8 (Thiecane, 1,1-dioxide) Related Products
- 7726-20-7(Di-n-octyl Sulfone)
- 598-03-8(1-Propylsulfonylpropane)
- 126-33-0(1lambda6-thiolane-1,1-dione)
- 598-04-9(1-Butylsulfonylbutane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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